Cas no 1219960-52-7 (4-(2,4,5-Trichlorophenoxy)methylpiperidinehydrochloride)

4-(2,4,5-Trichlorophenoxy)methylpiperidine hydrochloride is a chlorinated phenoxy derivative with potential applications in pharmaceutical and agrochemical research. Its structure, featuring a piperidine moiety linked to a trichlorophenoxy group, suggests utility as an intermediate in the synthesis of bioactive compounds. The hydrochloride salt form enhances solubility and stability, facilitating handling in laboratory settings. This compound may exhibit herbicidal or pharmacological properties due to its structural similarity to known phenoxy-based agents. Its precise reactivity and biological activity depend on further derivatization or formulation. Suitable for controlled experimental use, it requires proper safety precautions due to its halogenated aromatic components.

4-(2,4,5-Trichlorophenoxy)methylpiperidinehydrochloride structure

1219960-52-7 structure

Product Name:4-(2,4,5-Trichlorophenoxy)methylpiperidinehydrochloride

CAS No:1219960-52-7

MF:C₁₂H₁₅Cl₄NO

MW:331.065599679947

CID:4687215

Update Time:2025-10-30

4-(2,4,5-Trichlorophenoxy)methylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

- 4-[(2,4,5-Trichlorophenoxy)methyl]piperidine hydrochloride
- 4-[(2,4,5-Trichlorophenoxy)methyl]piperidinehydrochloride
- 4-((2,4,5-Trichlorophenoxy)methyl)piperidine hydrochloride
- 4-(2,4,5-trichlorophenoxymethyl)piperidine hydrochloride
- 4-(2,4,5-Trichlorophenoxy)methylpiperidinehydrochloride
- Inchi： 1S/C12H14Cl3NO.ClH/c13-9-5-11(15)12(6-10(9)14)17-7-8-1-3-16-4-2-8;/h5-6,8,16H,1-4,7H2;1H
- InChI Key： BDNYFZRCPKVKDL-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(=CC=1OCC1CCNCC1)Cl)Cl.Cl

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 236
Topological Polar Surface Area: 21.3

4-(2,4,5-Trichlorophenoxy)methylpiperidinehydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T039045-125mg	4-[(2,4,5-Trichlorophenoxy)methyl]piperidinehydrochloride	1219960-52-7		125mg	$ 230.00	2022-06-03
TRC	T039045-250mg	4-[(2,4,5-Trichlorophenoxy)methyl]piperidinehydrochloride	1219960-52-7		250mg	$ 375.00	2022-06-03
Chemenu	CM306499-1g	4-((2,4,5-Trichlorophenoxy)methyl)piperidine hydrochloride	1219960-52-7	95%	1g	$186	2022-09-03
Chemenu	CM306499-5g	4-((2,4,5-Trichlorophenoxy)methyl)piperidine hydrochloride	1219960-52-7	95%	5g	$559	2022-09-03

4-(2,4,5-Trichlorophenoxy)methylpiperidinehydrochloride Related Literature

1. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
2. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
3. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
4. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
5. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535

Related Categories

Additional information on 4-(2,4,5-Trichlorophenoxy)methylpiperidinehydrochloride

Research Brief on 4-(2,4,5-Trichlorophenoxy)methylpiperidinehydrochloride (CAS: 1219960-52-7): Recent Advances and Applications

4-(2,4,5-Trichlorophenoxy)methylpiperidinehydrochloride (CAS: 1219960-52-7) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. Recent studies have explored its potential as a bioactive molecule, particularly in the context of central nervous system (CNS) disorders and infectious diseases. This research brief aims to summarize the latest findings, methodologies, and implications of studies involving this compound, providing a comprehensive overview for researchers and industry professionals.

The compound's unique structural features, including the trichlorophenoxy moiety and the piperidine hydrochloride group, contribute to its diverse pharmacological properties. Recent investigations have focused on its interactions with neurotransmitter receptors, such as the serotonin and dopamine receptors, suggesting potential applications in treating neuropsychiatric conditions. Additionally, its antimicrobial and antifungal activities have been evaluated, highlighting its broader therapeutic potential.

One of the key studies published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy in modulating serotonin reuptake in vitro, with promising results for depression and anxiety disorders. The study employed advanced molecular docking techniques and in vitro assays to elucidate the compound's mechanism of action. These findings are particularly relevant given the growing need for novel antidepressants with fewer side effects.

Another significant area of research involves the compound's role in combating resistant microbial strains. A 2022 study in Antimicrobial Agents and Chemotherapy reported that 4-(2,4,5-Trichlorophenoxy)methylpiperidinehydrochloride exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans. The study attributed this activity to the compound's ability to disrupt microbial cell membranes and inhibit essential enzymatic pathways.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing potential toxicity. Ongoing research is exploring structural modifications to enhance bioavailability and reduce off-target effects. For instance, a recent preprint (2024) proposed the synthesis of derivatives with improved blood-brain barrier penetration, which could expand its CNS applications.

In conclusion, 4-(2,4,5-Trichlorophenoxy)methylpiperidinehydrochloride represents a versatile scaffold with significant therapeutic potential. Continued research into its mechanisms, derivatives, and clinical applications is essential to fully realize its benefits. This brief underscores the importance of interdisciplinary collaboration in advancing the development of this compound and similar bioactive molecules.